N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C16H14N4O/c1-12-2-3-13(10-18-12)16(21)19-14-4-6-15(7-5-14)20-9-8-17-11-20/h2-11H,1H3,(H,19,21)
• InChI Key: ODRYNQOTXAGXPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide, also known as IMPY, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. IMPY is a heterocyclic compound that contains both an imidazole and a pyridine ring in its structure.

Mechanism of Action

The mechanism of action of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide is not fully understood, but it is believed to involve the binding of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide to specific receptors or proteins. In the case of Alzheimer's disease, N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide binds specifically to beta-amyloid plaques, which allows for the detection of these plaques through imaging techniques. In the case of cancer therapy, N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide binds selectively to cancer cells that overexpress the sigma-2 receptor, which may lead to the development of targeted cancer therapies.
Biochemical and Physiological Effects
N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide has been shown to have low toxicity and is well-tolerated in animal studies. It has also been shown to have good blood-brain barrier penetration, which makes it a promising candidate for the development of diagnostic tools for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its selectivity towards specific targets, such as beta-amyloid plaques and cancer cells that overexpress the sigma-2 receptor. This selectivity allows for the development of targeted therapies and diagnostic tools. However, one limitation of using N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide in lab experiments is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide research. One potential direction is the development of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide-based imaging agents for the early detection of Alzheimer's disease. Another potential direction is the development of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide-based targeted therapies for cancer. Additionally, further research is needed to fully understand the mechanism of action of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide and its potential applications in other scientific research fields.

Synthesis Methods

The synthesis of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide involves the reaction of 4-(1H-imidazol-4-yl)aniline with 6-acetyl-3-methylpyridine-2,4-dione in the presence of a base such as potassium carbonate. The reaction yields N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide as a solid product that can be purified through recrystallization.

Scientific Research Applications

N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide has been studied extensively for its potential applications in various scientific research fields. One of the major applications of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide is in the development of diagnostic tools for Alzheimer's disease. N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide has been shown to bind specifically to beta-amyloid plaques, which are a hallmark of Alzheimer's disease. This binding property of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide has been utilized to develop imaging agents for the early detection of Alzheimer's disease.
N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide has also been studied for its potential applications in cancer therapy. It has been shown to selectively bind to cancer cells that overexpress the sigma-2 receptor, which is a potential target for cancer therapy. This selectivity of N-(4-imidazol-1-ylphenyl)-6-methylpyridine-3-carboxamide towards cancer cells makes it a promising candidate for the development of targeted cancer therapies.